Cas no 61962-97-8 (2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro-)

2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro- structure
61962-97-8 structure
Product Name:2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro-
CAS No:61962-97-8
MF:C12H8FN3O
MW:229.209825515747
CID:462262
PubChem ID:12445563
Update Time:2025-04-19

2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazo[4,5-b]pyridin-2-one, 3-(3-fluorophenyl)-1,3-dihydro-
    • 3-(3-fluorophenyl)-1H-imidazo[4,5-b]pyridin-2-one
    • 61962-97-8
    • 3-(3-Fluorophenyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
    • DTXSID80498608
    • CHEMBL3245097
    • Inchi: 1S/C12H8FN3O/c13-8-3-1-4-9(7-8)16-11-10(15-12(16)17)5-2-6-14-11/h1-7H,(H,15,17)
    • InChI Key: MLXSWWYDFWMWNC-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C(NC2C=CC=NC1=2)=O

Computed Properties

  • Exact Mass: 229.06524
  • Monoisotopic Mass: 229.06514005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.23
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